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For Researchers, Scientists, and Drug Development Professionals

Introduction

Lithium laurate, the lithium salt of lauric acid, is a metallic soap with increasing interest in
various scientific and industrial fields, including applications in drug delivery systems. Its
amphiphilic nature, thermal stability, and potential for self-assembly into ordered structures
make a thorough understanding of its physicochemical properties essential for formulation
development, material science, and chemical synthesis. This technical guide provides a
comprehensive overview of the core physicochemical properties of lithium laurate, detailed
experimental protocols for their determination, and a summary of relevant data for researchers
and professionals in drug development.

Core Physicochemical Properties

Lithium laurate is a white, powdery solid at room temperature.[1] Its fundamental properties
are summarized in the tables below.

General and Structural Properties
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Property Value Source(s)

Chemical Name Lithium dodecanoate [1112]

Synonyms Lithium laurate [1][2]

Chemical Formula C12H2sLiO2 [11[2]

Molecular Weight 206.25 g/mol [1][2]

Appearance Colorless (white) solid [1]

Density 0.87 g/cm?3 [1]

Crystal System Tetragonal [1]

Cell Parameters a=2.83nm,c=1.17 nm [1]

Formula Units per Cell (2) 24 [1]
Thermal Properties

Property Value Source(s)

Melting Point ~229.8 °C [1]

Thermal Decomposition Range 450 - 485 °C

Decomposition Product

Lithium Carbonate (Li=zCOs3)

[3]

Solubility and Micellar Properties

While precise quantitative solubility data for lithium laurate is not readily available in the

literature, it is generally characterized as follows:

Solvent Solubility Source(s)
Water Slightly soluble [1]
Ethanol Slightly soluble [1]

Diethyl Ether

Slightly soluble

[1]
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The self-assembly of lithium laurate in aqueous solution is a critical property. The Critical
Micelle Concentration (CMC) is the concentration at which surfactant molecules aggregate to
form micelles. While a specific experimental value for lithium laurate is not available, data for
the closely related sodium laurate provides a strong estimate.

Property Estimated Value Source(s)
Critical Micelle Concentration ~25.6 mmol/L (for Sodium
(CMC) Laurate)

Experimental Protocols

This section details the methodologies for determining the key physicochemical properties of
lithium laurate.

Determination of Solubility

The solubility of lithium laurate can be determined using the isothermal equilibrium method.
Protocol:

» Preparation of Saturated Solution: An excess amount of lithium laurate is added to a known
volume of the solvent (e.g., water, ethanol) in a sealed container.

» Equilibration: The mixture is agitated at a constant temperature for a sufficient period (e.g.,
24-48 hours) to ensure equilibrium is reached. A thermostatically controlled shaker bath is
recommended.

o Phase Separation: The suspension is allowed to stand at the same constant temperature
until the undissolved solid has settled. Centrifugation can be used to expedite this process.

o Sampling: A known volume of the clear supernatant is carefully withdrawn using a calibrated
pipette.

e Solvent Evaporation: The withdrawn sample is transferred to a pre-weighed container, and
the solvent is evaporated to dryness under controlled conditions (e.g., in a vacuum oven at a
temperature below the decomposition point of lithium laurate).
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o Quantification: The container with the dry residue is weighed. The solubility is calculated as
the mass of the dissolved lithium laurate per volume or mass of the solvent.
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Experimental Workflow for Solubility Determination

Preparation

Add excess Lithium Laurate to solvent

:

Seal container

Equilihration

Agitate at constant temperature (24-48h)

Phase Séparation

Allow solid to settle —

v

Centrifuge (optional)

alysis

Withdraw supernatant

:

Evaporate solvent

:

Weigh residue

:

Calculate solubility
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Workflow for CMC Determination by Conductometry

Solution Preparation

Prepare stock solution of Lithium Laurate

'

Perform serial dilutions

Measufement

Measure specific conductance of each dilution

Data Analysis

Plot conductance vs. concentration

'

Identify two linear regions

'

Determine intersection point (CMC)
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Workflow for Thermal Analysis (TGA/DSC)

Sample Preparation

Accurately weigh sample into pan

Instrum%t Setup

Purge with inert gas and set heating program

Analy*s Run

Heat sample at a constant rate

l Data Analysis l

Analyze TGA curve for weight loss vs. temperature Analyze DSC thermogram for heat flow vs. temperature

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physicochemical Properties of Lithium Laurate: An In-
depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076421#physicochemical-properties-of-lithium-
laurate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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